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Abstract

This document provides detailed protocols for the preparation of stock solutions of TX-1123, a
potent inhibitor of protein tyrosine kinases (PTKs) and cyclooxygenases (COX).[1][2][3][4]
Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility, and validity
of experimental results. The protocols outlined below cover the necessary materials, safety
precautions, and step-by-step procedures for the dissolution, storage, and handling of TX-1123
for in vitro research applications.

Introduction to TX-1123

TX-1123 is a small molecule inhibitor with significant activity against several key signaling
proteins. It has been identified as a potent inhibitor of protein tyrosine kinases including Src,
eukaryotic elongation factor-2 kinase (eEF2-K), protein kinase A (PKA), and epidermal growth
factor receptor kinase (EGFR-K).[1][2] Additionally, TX-1123 demonstrates inhibitory effects on
cyclooxygenase (COX) enzymes, with a notable selectivity for COX-2 over COX-1.[1][5][6][7]
This dual activity makes TX-1123 a valuable tool for investigating cellular signaling pathways
involved in cancer and inflammation.

Physicochemical and Biological Data
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A summary of the key quantitative data for TX-1123 is presented in the table below for easy

reference.
Property Value Reference(s)
Molecular Formula C20H2403 [2]
Molecular Weight 312.40 g/mol [2]
Appearance Solid [2]

Primary Solvent

Dimethyl Sulfoxide (DMSO)

[2]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[2]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month

[2]

ICs0 (COX-1) 15.7 M [1][2]
ICso (COX-2) 1.16 pM [1][2]
ICso (Src kinase) 2.2 uM [1]8]
ICs0 (eEF2-K) 3.2 uM [1]
ICso (PKA) 9.6 UM [1]
ICso (EGFR-K) 320 uM [1]
ICs0 (PKC) 320 uM [1]

Experimental Protocols

Materials

e TX-1123 powder

¢ Dimethyl sulfoxide (DMSO), cell culture grade, sterile

 Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)
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» Calibrated pipettes and sterile pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

e TX-1123 is a bioactive compound. Handle with care and use appropriate PPE.

o DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Avoid direct contact.

 All procedures should be performed in a clean and sterile environment, preferably within a
laminar flow hood, to prevent contamination of stock solutions.

Preparation of a 10 mM TX-1123 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.

o Calculate the required mass of TX-1123:
o To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L x 0.001 L x 312.40 g/mol x 1000 mg/g = 3.124 mg
e Weighing TX-1123:

o Carefully weigh out 3.124 mg of TX-1123 powder and place it into a sterile microcentrifuge
tube.

¢ Dissolution in DMSO:

o Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the
TX-1123 powder.
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o Cap the tube tightly.

e Solubilization:
o Vortex the tube vigorously for 1-2 minutes to ensure complete dissolution of the TX-1123.

o Visually inspect the solution to ensure there are no visible particles. If necessary, gently
warm the solution to 37°C to aid dissolution.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 10-50 pL) in sterile microcentrifuge tubes. This will minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[2]

Preparation of Working Solutions for Cell Culture
Experiments

Working solutions should be prepared fresh for each experiment by diluting the high-
concentration stock solution in cell culture medium.

e Thaw a single aliquot of the 10 mM TX-1123 stock solution at room temperature.

o Determine the final desired concentration of TX-1123 for your experiment. For example, to
prepare a working solution with a final concentration of 10 uM in 10 mL of cell culture
medium:

o Use the formula: CiVi1 = C2V2

C1 = Concentration of stock solution (10 mM = 10,000 pM)

V1 = Volume of stock solution to add (?)

C:z = Final concentration (10 pM)

V2 = Final volume (10 mL)
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o V1= (C2V2)/Cz= (10 pM * 10 mL) / 10,000 pM = 0.01 mL = 10 pL

o Aseptically add 10 pL of the 10 mM TX-1123 stock solution to 10 mL of pre-warmed cell
culture medium.

o Gently mix the working solution by pipetting up and down or by inverting the tube. Do not
vortex, as this can cause foaming of the medium.

e The working solution is now ready to be added to your cell cultures.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically
< 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the
same concentration of DMSO as the highest concentration of TX-1123 used) in your
experiments.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways targeted by TX-1123 and a
general workflow for its use in in vitro experiments.
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Caption: Experimental workflow for using TX-1123 in cell-based assays.
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Caption: Simplified signaling pathways inhibited by TX-1123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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